Cas no 1261991-84-7 (2-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261991-84-7
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321406
• CID: 2622241
• PubChem ID: 53227278
• Update Time: 2025-04-21

2-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017552711
• 1261991-84-7
• DTXSID60690865
• 2-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%
• 2-(3,5-DIMETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• MFCD18321406
• 4-Fluoro-3',5'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(3,5-Dimethoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18321406
• Inchi： 1S/C15H13FO4/c1-19-11-5-9(6-12(8-11)20-2)13-4-3-10(16)7-14(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： HSPHDNHGONHCJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų